Cas no 1261609-34-0 (Methyl 2-methyl-4-(trifluoromethoxy)benzoate)

• Product Name: Methyl 2-methyl-4-(trifluoromethoxy)benzoate
• CAS No: 1261609-34-0
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• CID: 4791159
• Update Time: 2025-10-30

Methyl 2-methyl-4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methyl-4-(trifluoromethoxy)benzoate

• Inchi： 1S/C10H9F3O3/c1-6-5-7(16-10(11,12)13)3-4-8(6)9(14)15-2/h3-5H,1-2H3
• InChI Key： JXADSGRSZSTPJO-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C(=O)OC)=C(C)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5

Additional information on Methyl 2-methyl-4-(trifluoromethoxy)benzoate

Comprehensive Overview of Methyl 2-methyl-4-(trifluoromethoxy)benzoate (CAS No. 1261609-34-0)

Methyl 2-methyl-4-(trifluoromethoxy)benzoate (CAS No. 1261609-34-0) is a specialized organic compound widely recognized for its unique chemical properties and applications in various industries. This ester derivative, featuring a trifluoromethoxy group, has garnered significant attention due to its potential in pharmaceuticals, agrochemicals, and material science. Its molecular structure combines a methyl ester functionality with a 2-methyl-4-(trifluoromethoxy)phenyl moiety, making it a versatile intermediate in synthetic chemistry.

The compound's CAS number 1261609-34-0 serves as a critical identifier for researchers and manufacturers seeking high-purity reagents. In recent years, the demand for fluorinated compounds like Methyl 2-methyl-4-(trifluoromethoxy)benzoate has surged, driven by their enhanced stability, bioavailability, and lipophilicity. These attributes are particularly valuable in drug discovery, where trifluoromethoxy groups are known to improve metabolic resistance and binding affinity.

One of the most searched questions related to this compound is: "What are the applications of Methyl 2-methyl-4-(trifluoromethoxy)benzoate in pharmaceuticals?" Studies suggest its role as a key intermediate in the synthesis of bioactive molecules, including potential anti-inflammatory and antimicrobial agents. The trifluoromethoxy group's electron-withdrawing properties can modulate the pharmacokinetics of drug candidates, a topic frequently explored in medicinal chemistry forums.

Another trending topic is the compound's utility in agrochemical research. The 2-methyl-4-(trifluoromethoxy)benzoate scaffold has been investigated for developing novel pesticides and herbicides, leveraging its ability to enhance compound penetration and environmental persistence. Researchers often query: "How does Methyl 2-methyl-4-(trifluoromethoxy)benzoate improve crop protection formulations?" The answer lies in its synergistic effects with other active ingredients, improving efficacy while reducing application frequency.

From a synthetic perspective, the compound's methyl ester group offers excellent reactivity for further transformations, such as hydrolysis or transesterification. This feature aligns with the growing interest in green chemistry, where efficient synthetic routes are prioritized. Laboratories frequently optimize conditions for Methyl 2-methyl-4-(trifluoromethoxy)benzoate production to minimize waste and energy consumption, addressing the industry's sustainability goals.

Analytical characterization of CAS No. 1261609-34-0 typically involves advanced techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure compliance with stringent purity standards, a common concern among purchasers. The compound's spectral data and chromatographic profiles are often requested in technical datasheets, reflecting the importance of quality control in high-value chemical intermediates.

In material science, the trifluoromethoxy moiety contributes to the development of specialty polymers with enhanced thermal and chemical resistance. This application resonates with searches for "high-performance materials derived from fluorinated aromatics." The compound's ability to modify polymer backbones without compromising processability makes it attractive for coatings, adhesives, and electronic materials.

Storage and handling recommendations for Methyl 2-methyl-4-(trifluoromethoxy)benzoate emphasize protection from moisture and extreme temperatures, as these factors may affect its stability. Suppliers often provide guidance on proper storage conditions and shelf life, addressing frequent customer inquiries about long-term usability.

The global market for fluorinated fine chemicals continues to expand, with CAS 1261609-34-0 representing a niche but growing segment. Industry reports highlight increasing R&D investments in trifluoromethoxy-containing compounds, positioning this chemical as a focal point for innovation. Its compatibility with continuous flow chemistry systems further enhances its appeal for scalable production.

For researchers exploring structure-activity relationships, the 2-methyl-4-(trifluoromethoxy)benzoate framework offers valuable insights into how subtle structural changes impact biological activity. This aligns with frequent searches for "SAR studies of fluorinated benzoates" across academic databases. The compound's well-defined crystallization behavior also makes it suitable for X-ray diffraction studies, aiding in molecular design.

Regulatory aspects of Methyl 2-methyl-4-(trifluoromethoxy)benzoate remain compliant with major chemical inventories, including TSCA and REACH. Manufacturers emphasize regulatory documentation and safety data sheets to facilitate global trade, addressing procurement teams' need for compliance assurance.

Future research directions may explore the compound's potential in catalysis or as a building block for metal-organic frameworks (MOFs). These applications respond to emerging trends in energy storage and gas separation technologies, where fluorinated linkers can enhance material performance. Such developments would further elevate the significance of CAS 1261609-34-0 in advanced materials science.